N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H23N3OS/c1-14-5-6-19(17(4)10-14)23-20(25)13-26-21-22-7-8-24(21)18-11-15(2)9-16(3)12-18/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key: YAUNRQPKNIJGPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC(=CC(=C3)C)C)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol
• CAS No.: 851131-97-0

Description

N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide is a synthetic acetamide derivative supplied for research use only. This compound is part of a class of molecules featuring an acetamide backbone linked to an imidazole heterocycle via a thioether bridge, a structure of significant interest in modern medicinal chemistry . Similar structural analogs, particularly those containing the 2-(imidazol-2-ylthio)acetamide scaffold, are frequently investigated for their potential biological activities . Preliminary research on related molecules suggests potential value in oncology research. Compounds with analogous structures have been evaluated for their in vitro anticancer activity against various cancer cell lines, such as HCT116 (colorectal carcinoma) and MCF7 (breast adenocarcinoma), using established assays like the sulforhodamine B (SRB) assay . The mechanism of action for such compounds often involves molecular interaction with key enzymatic targets; for instance, similar molecules have been studied as potential inhibitors of cyclin-dependent kinases (CDKs) like CDK8, which plays a critical role in regulating the cell cycle and transcription, and is a recognized oncogene in cancers like colon carcinoma . Molecular docking studies of benzimidazole and quinazolinone derivatives have demonstrated their ability to fit into the binding pockets of such targets, showing promising docking scores and interactions with crucial amino acids . FOR RESEARCH USE ONLY. This product is not intended for diagnostic or therapeutic use in humans. The buyer assumes sole responsibility for confirming the compound's identity and purity and for all laboratory use.

Biological Activity

N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide is a compound of interest due to its potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant studies.

Chemical Structure and Properties

The compound features a complex structure that includes a thioacetamide group and an imidazole moiety. Its molecular formula is C_{19}H_{22}N_2S, with a molecular weight of 318.46 g/mol. The presence of dimethylphenyl groups enhances its lipophilicity, potentially influencing its biological interactions.

Antimicrobial Properties

Research has indicated that derivatives of thioacetamides possess significant antimicrobial activity. For instance, compounds similar to N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide have demonstrated effectiveness against various bacterial strains. In vitro studies show that these compounds can inhibit the growth of Gram-positive and Gram-negative bacteria.

Compound	Activity	Reference
Thioacetamide Derivative A	Inhibits E. coli growth
Thioacetamide Derivative B	Effective against S. aureus

Antiviral Activity

Imidazole derivatives have been explored for their antiviral properties. Some studies suggest that compounds with structural similarities can inhibit viral replication through interference with viral polymerases or proteases.

Virus	Compound Effectiveness	Reference
HCV	IC50 = 0.35 μM
HIV	IC50 = 2.95 μM

Case Studies

Case Study 1: Antibacterial Efficacy
A study conducted on a series of thioacetamides revealed that compounds structurally related to N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide exhibited potent antibacterial activity against both methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be as low as 4 μg/mL for certain derivatives.

Case Study 2: Antiviral Potential
Another research effort focused on the antiviral efficacy of imidazole-containing compounds against influenza viruses. The study found that modifications to the imidazole ring significantly enhanced antiviral activity, suggesting a promising avenue for further research into N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity
Target Compound	C21H23N3OS	365.49	2,4-dimethylphenyl, 3,5-dimethylphenyl	Under investigation
N-(3,5-Dimethylphenyl)-2,2,2-trichloro-acetamide	C10H9Cl3NO	274.54	3,5-dimethylphenyl, trichloroacetyl	Crystallinity studies
Compound 2 ()	C24H23ClN4OS	450.98	2-chloro-4-methylphenyl, benzimidazole	Elastase inhibition
Compound in	C23H25FN4O3S	456.54	Fluorobenzyl, hydroxymethyl	Not reported